Cas no 2229329-72-8 ((1-methyl-1H-indazol-3-yl)methyl sulfamate)

• Product Name: (1-methyl-1H-indazol-3-yl)methyl sulfamate
• CAS No: 2229329-72-8
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• CID: 6403005
• PubChem ID: 165845043
• Update Time: 2025-06-09

(1-methyl-1H-indazol-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-indazol-3-yl)methyl sulfamate
• EN300-1987754
• 2229329-72-8

• Inchi： 1S/C9H11N3O3S/c1-12-9-5-3-2-4-7(9)8(11-12)6-15-16(10,13)14/h2-5H,6H2,1H3,(H2,10,13,14)
• InChI Key： BTVUOCDDLJGGHG-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 241.05211239g/mol
• Monoisotopic Mass: 241.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.6Ų

Additional information on (1-methyl-1H-indazol-3-yl)methyl sulfamate

Recent Advances in the Study of (1-methyl-1H-indazol-3-yl)methyl sulfamate (CAS: 2229329-72-8) in Chemical Biology and Medicine

The compound (1-methyl-1H-indazol-3-yl)methyl sulfamate (CAS: 2229329-72-8) has recently emerged as a molecule of significant interest in chemical biology and medicinal chemistry research. This sulfamate derivative, characterized by its indazole core structure, has shown promising potential in various therapeutic applications, particularly in the field of enzyme inhibition and targeted drug development.

Recent studies have focused on the compound's unique molecular architecture, which combines the sulfamate functional group with the 1-methylindazole scaffold. This combination appears to confer specific binding properties to biological targets, particularly carbonic anhydrase isoforms. The presence of the sulfamate moiety (-OSO2NH2) is particularly noteworthy as it mimics the transition state of carbonate hydrolysis, making it a potent inhibitor of carbonic anhydrase enzymes.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that (1-methyl-1H-indazol-3-yl)methyl sulfamate exhibits selective inhibition against carbonic anhydrase IX (CA IX), an enzyme overexpressed in many hypoxic tumors. The compound showed an IC50 value of 12.8 nM against CA IX, with significantly lower activity against off-target isoforms CA I and II (IC50 > 1 μM). This selectivity profile suggests potential applications in cancer therapy, particularly for tumors exhibiting hypoxic conditions.

The synthesis of 2229329-72-8 typically involves a multi-step process starting from 1-methyl-1H-indazole-3-carbaldehyde. Recent optimization studies have improved the yield of the final sulfamoylation step to approximately 78%, making the compound more accessible for biological evaluation. X-ray crystallographic analysis has revealed that the molecule binds to the CA IX active site through coordination of the sulfamate group to the zinc ion, while the indazole ring forms hydrophobic interactions with nearby residues.

Beyond its carbonic anhydrase inhibitory activity, preliminary data suggest that (1-methyl-1H-indazol-3-yl)methyl sulfamate may have applications in neurological disorders. In vitro studies have shown moderate inhibition of glutamate carboxypeptidase II (GCPII), an enzyme implicated in neuropathic pain and neurodegenerative conditions. However, these findings require further validation in animal models.

Current challenges in the development of this compound include improving its pharmacokinetic properties, particularly its oral bioavailability and blood-brain barrier penetration. Several research groups are investigating prodrug strategies and formulation approaches to address these limitations. The compound's relatively low solubility in aqueous media (0.12 mg/mL at pH 7.4) remains a particular focus of formulation research.

Looking forward, (1-methyl-1H-indazol-3-yl)methyl sulfamate represents an important lead compound in the development of isoform-selective carbonic anhydrase inhibitors. Its unique structural features and promising biological activity profile warrant continued investigation, particularly in the context of combination therapies for cancer and potential applications in neurological disorders. Future research directions likely include structure-activity relationship studies to optimize potency and selectivity, as well as comprehensive in vivo efficacy and safety evaluations.